Cas no 2034597-01-6 (N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethylethanediamide)

• Product Name: N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethylethanediamide
• CAS No: 2034597-01-6
• MF: C₂₁H₂₇N₃O₃
• MW: 369.45738530159
• CID: 6326182
• PubChem ID: 92124792
• Update Time: 2025-05-19

N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethylethanediamide
• F6521-7632
• N-[2-(cyclohexen-1-yl)ethyl]-N'-[2-hydroxy-2-(1-methylindol-5-yl)ethyl]oxamide
• AKOS026693825
• N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]ethanediamide
• N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)oxalamide
• 2034597-01-6

• Inchi： 1S/C21H27N3O3/c1-24-12-10-16-13-17(7-8-18(16)24)19(25)14-23-21(27)20(26)22-11-9-15-5-3-2-4-6-15/h5,7-8,10,12-13,19,25H,2-4,6,9,11,14H2,1H3,(H,22,26)(H,23,27)
• InChI Key： BABALLCLZBBLGP-UHFFFAOYSA-N
• SMILES： OC(CNC(C(NCCC1=CCCCC1)=O)=O)C1C=CC2=C(C=CN2C)C=1

Computed Properties

• Exact Mass: 369.20524173g/mol
• Monoisotopic Mass: 369.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethylethanediamide

Professional Introduction to N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethylethanediamide (CAS No. 2034597-01-6)

N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethylethanediamide, identified by its CAS number 2034597-01-6, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The presence of both cyclohexenyl and indole moieties in its molecular framework suggests a unique set of pharmacological properties that make it a valuable candidate for further investigation.

The structural composition of N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethylethanediamide is meticulously designed to interact with biological targets in a specific manner. The cyclohexenyl group contributes to the molecule's lipophilicity, which is often a critical factor in drug absorption and distribution within the body. Meanwhile, the indole ring, particularly the 1-methyl substituent at the 5-position, is known to modulate binding affinity and selectivity, making it an attractive feature for medicinal chemistry applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such complex molecules with greater accuracy. These tools have been instrumental in understanding the interactions between N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethylethanediamide and various biological targets. For instance, studies have shown that the hydroxyl group at the 2-position of the ethylethanediamide moiety plays a crucial role in stabilizing hydrogen bonds with protein receptors, thereby enhancing binding affinity.

In the realm of drug discovery, this compound has been explored for its potential in modulating pathways associated with neurological disorders. The indole scaffold, particularly when functionalized as seen in this molecule, is well-documented for its role in influencing neurotransmitter activity. Preliminary studies suggest that derivatives of N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethylethanediamide may exhibit properties relevant to treatments targeting conditions such as depression and anxiety.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to construct the complex molecular framework efficiently. These synthetic methodologies not only highlight the synthetic prowess of modern chemistry but also underscore the importance of meticulous planning in drug development pipelines.

Evaluation of N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-hydroxy -2-( 1-methyl - 1 H - indol - 5 - yl strong >) ethylethanediamide has been conducted through both in vitro and in vivo assays. In vitro studies have focused on assessing its interaction with target enzymes and receptors, providing insights into its mechanism of action. In vivo models have further validated these findings by demonstrating potential therapeutic effects without significant off-target toxicity. Such data are crucial for advancing this compound towards clinical trials and eventual therapeutic use.

The integration of machine learning algorithms into drug discovery processes has significantly accelerated the identification of promising candidates like N'-2-(cyclohex - 1 - en - 1 - yl strong >) ethy l - N - 2 - hydroxy - 2 - ( < strong > 1 - methyl - 1 H - indol - 5 - yl strong >) ethylethanediamide. These algorithms can predict pharmacokinetic properties, toxicity profiles, and potential drug-likeness based on structural features alone. This approach has not only streamlined the early stages of drug development but also allowed for more targeted experimentation.

The future prospects for N'-2-(cyclohexenyl)ethyl-N'-(hydroxymethylene)-N'-(3-methylindolizinon)-N''-(hydroxymethylene)ethane diamide (CAS No. 2034597) are promising, with ongoing research aimed at optimizing its pharmacological profile further. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion, N'-2-(cyclohexenyl)ethyl-N'-(hydroxymethylene)-N'-(3-methylindolizinon)-N''(hydroxymethylene)ethane diamide represents a significant advancement in chemical pharmaceuticals due to its unique structural features and potential therapeutic applications. Continued investigation into this compound will undoubtedly contribute valuable insights into disease mechanisms and provide new avenues for treatment development.